N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C16H19N5O4S/c1-10-15(11(2)25-20-10)26(22,23)21-12-3-5-13(6-4-12)24-16-14(9-17)18-7-8-19-16/h7-8,12-13,21H,3-6H2,1-2H3
• InChI Key: LSAAKYHDCRXLRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2CCC(CC2)OC3=NC=CN=C3C#N
• Molecular Formula: C16H19N5O4S
• Molecular Weight: 377.4 g/mol
• CAS No.: 2034204-15-2

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-3,5-dimethylisoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H19N5O4S and its molecular weight is 377.42. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antitumor Applications

Novel sulfonamides with a biologically active moiety have been designed and synthesized, demonstrating significant in vitro anticancer activity against various cancer cell lines, such as human hepatocellular carcinoma, medulloblastoma, cervical cancer, and colon cancer. These compounds also showed promising activity as cytotoxic agents and were evaluated for their ability to inhibit vascular endothelial growth factor receptor (VEGFR)-2, with some derivatives outperforming dasatinib, a reference drug (Ghorab et al., 2016).

Antibacterial and Antifungal Properties

Sulfonamide-derived compounds and their transition metal complexes have been synthesized and characterized, showing moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against different fungal strains (Chohan & Shad, 2011).

Synthesis and Molecular Docking Studies

The synthesis of novel heterocyclic compounds containing a sulfonamido moiety has been achieved, aiming to develop antibacterial agents. These compounds have been tested for antibacterial activity, with several showing high activities (Azab, Youssef, & El‐Bordany, 2013).

Catalytic Synthesis Applications

An oxygen atom transfer approach has been developed for the gold(I)-catalyzed oxidative annulation involving ynamides, nitriles, and dichloropyridine N-oxide, showcasing a method for the generation of 1,3-oxazoles containing a variety of sulfonyl-protected alkylamino groups. This method represents a significant advancement in the synthesis of complex organic molecules (Zimin et al., 2020).